![molecular formula C9H15N3O5 B1433882 2'-Deoxycytidine-2'-13C Monohydrate CAS No. 478511-23-8](/img/structure/B1433882.png)
2'-Deoxycytidine-2'-13C Monohydrate
Overview
Description
2’-Deoxycytidine-2’-13C Monohydrate is the 13C labeled 2’-Deoxycytidine . It belongs to the class of organic compounds known as pyrimidine 2’-deoxyribonucleosides . These are compounds consisting of a pyrimidine linked to a ribose which lacks a hydroxyl group at position 2 .
Synthesis Analysis
The preparation of 2’-Deoxycytidine-2’-13C Monohydrate generally involves isotopically labeled chemical synthesis and purification steps . The specific method includes using synthetic raw materials for organic synthesis, synthesizing 2’-Deoxycytidine-2’-13C by alkaline hydrolysis reaction, and carrying out crystallization purification .Molecular Structure Analysis
The molecular weight of 2’-Deoxycytidine-2’-13C Monohydrate is 246.23 . The chemical formula is C8 13CH15N3O5 . The structure consists of a pyrimidine linked to a ribose which lacks a hydroxyl group at position 2 .Physical And Chemical Properties Analysis
2’-Deoxycytidine-2’-13C Monohydrate is a solid with a white to off-white crystalline appearance . It has a relative molecular mass of 248.23g/mol and a density of 1.77 g/cm^3 . The compound is stable at room temperature and relatively stable in an anhydrous environment .Scientific Research Applications
Oligonucleotide Stability and Chemical Reactivity
Oligonucleotides containing 2'-amino-2'-deoxycytidines, a derivative of 2'-Deoxycytidine, have been studied for their thermal stability and chemical reactivity. These modified oligonucleotides showed destabilization in both RNA and DNA contexts. The pKa of the 2'-amino group was determined by 13C-NMR spectroscopy, highlighting the potential for specific applications in nucleic acid research (Aurup et al., 1994).
Structural and Functional Consequences in Polymorphism
Research has shown that 2'-deoxycytidine (dCyd), closely related to 2'-Deoxycytidine-2'-13C Monohydrate, can crystallize in various forms. These different forms have implications for the structural and functional properties of dCyd, providing insights into the behavior of nucleic acid components (Wiewiórowski et al., 1997).
DNA Hypomethylation and Cellular Differentiation
5-aza-2'-deoxycytidine, an agent related to this compound, has been used to induce irreversible terminal differentiation in human monoblastic leukemia cell lines. This indicates its potential role in studies involving DNA methylation and gene expression (Attadia, 1993).
Adduct Formation and Stability in DNA
Research on the reaction between 2'-deoxycytidine and lipid peroxidation products like 4-oxo-2-nonenal has provided insight into the formation and stability of various adducts in DNA. This has implications for understanding DNA damage and repair mechanisms (Pollack et al., 2003).
Conformational Insights from NMR Spectroscopy
Studies using 13C-NMR spectroscopy on 2'-deoxycytidine and its analogs have provided valuable conformational insights. These findings are crucial for understanding the structural behavior of nucleosides in various biological processes (Strazewski, 1988).
Insights into Nucleotide Conformations
Research on 2'-deoxyadenosine and 2'-deoxycytidine with 13C-enrichment at C1' has led to a better understanding of nucleotide conformations. This knowledge aids in deciphering the structural basis of nucleotide functions (Bandyopadhyay et al., 1993).
Mechanism of Action
Target of Action
Safety and Hazards
Future Directions
While specific future directions for 2’-Deoxycytidine-2’-13C Monohydrate are not available, it is known that stable isotopes like 13C have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process . This suggests potential future applications in drug development and other areas of research.
Properties
IUPAC Name |
4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)(313C)oxolan-2-yl]pyrimidin-2-one;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O4.H2O/c10-7-1-2-12(9(15)11-7)8-3-5(14)6(4-13)16-8;/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15);1H2/t5-,6+,8+;/m0./s1/i3+1; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXBGOHZLZCFWLH-WIMFGOOASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC1N2C=CC(=NC2=O)N)CO)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH2]1[C@@H]([C@H](O[C@H]1N2C=CC(=NC2=O)N)CO)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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